Cas no 4651-91-6 (2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile)

2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile is a heterocyclic organic compound featuring a tetrahydrobenzothiophene core with an amino and cyano functional group. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing fused-ring systems. Its rigid, saturated bicyclic framework enhances stability, while the electron-rich amino and cyano groups offer reactivity for further derivatization, such as condensation or cyclization reactions. The compound is valued in medicinal chemistry for its potential as a scaffold in bioactive molecules, including kinase inhibitors and CNS-targeting agents. High purity and consistent quality ensure reliable performance in research and industrial applications.
2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile structure
4651-91-6 structure
Product Name:2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
CAS No:4651-91-6
MF:C9H10N2S
MW:178.254100322723
MDL:MFCD00128278
CID:331605
PubChem ID:78382
Update Time:2025-10-12

2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile
    • 2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
    • 2-AMINO-4,5,6,7-TETRAHYDRO-BENZO[B]THIOPHENE-3-CARBONITRILE
    • Benzo[b]thiophene-3-carbonitrile,2-amino-4,5,6,7-tetrahydro-
    • 2-AMINO-4,5,6,7-TETRAHYDROBENZO(B)THIOPHENE-3-CARBONITRILE
    • EN300-02283
    • SR-01000395246
    • Cambridge id 5130181
    • SCHEMBL620749
    • AE-641/01150001
    • 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl cyanide
    • Benzo[b]thiophene-3-carbonitrile, 2-amino-4,5,6,7-tetrahydro-
    • DTXSID30196864
    • CCG-40515
    • AB03582
    • 2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile #
    • 2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophen e-3-carbonitrile
    • SR-01000395246-1
    • 2-Amino-4,5,6,7-tetrahydrobenzothiophene-3-carbonitrile
    • 2T-0811
    • EINECS 225-085-3
    • MFCD00128278
    • SY022502
    • NS00031613
    • A827059
    • 4651-91-6
    • CHEMBL1632047
    • J-507812
    • NSC 86907
    • NSC-86907
    • F0016-0385
    • 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene
    • FT-0635378
    • 2-azanyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
    • AM803936
    • Z56862365
    • BB 0217946
    • AKOS000103688
    • NSC86907
    • CS-W010759
    • 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo(b)thiophene
    • HMS1674O19
    • Benzo(b)thiophene-3-carbonitrile, 2-amino-4,5,6,7-tetrahydro-
    • BBL008129
    • DTXCID70119355
    • ALBB-001593
    • DB-051383
    • STK017599
    • 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
    • MDL: MFCD00128278
    • Inchi: 1S/C9H10N2S/c10-5-7-6-3-1-2-4-8(6)12-9(7)11/h1-4,11H2
    • InChI Key: ADHVMGAFAKSNOM-UHFFFAOYSA-N
    • SMILES: S1C(=C(C#N)C2=C1CCCC2)N

Computed Properties

  • Exact Mass: 178.05600
  • Monoisotopic Mass: 178.056469
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.8
  • Topological Polar Surface Area: 78

Experimental Properties

  • Density: 1.27
  • Melting Point: 151-153°C
  • Boiling Point: 398.1℃ at 760 mmHg
  • Flash Point: 194.6 °C
  • PSA: 78.05000
  • LogP: 2.66198

2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Security Information

  • Hazard Statement: Irritant
  • Hazardous Material transportation number:3439
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R20/21/22; R36/37/38
  • HazardClass:IRRITANT

2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Pricemore >>

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2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Production Method

2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:4651-91-6)2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
Order Number:A827059
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):316.0
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:4651-91-6)2-AMINO-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBONITRILE
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Quantity:200kg
Purity:99.9%
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Zibo Yurui Biotechnology
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(CAS:4651-91-6)2-AMINO-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBONITRILE
Order Number:LE364
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Quantity:10G;1KG
Purity:99%
Pricing Information Last Updated:Thursday, 4 June 2026 14:15
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2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Related Literature

Additional information on 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile

Comprehensive Overview of 2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile (CAS No. 4651-91-6)

2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile (CAS No. 4651-91-6) is a heterocyclic organic compound with significant applications in pharmaceutical and material science research. This compound, often abbreviated as 2-amino-THT-carbonitrile, belongs to the benzothiophene family, which is renowned for its diverse biological activities and synthetic utility. The presence of both amino and carbonitrile functional groups makes it a versatile intermediate for the synthesis of more complex molecules.

The growing interest in 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile is driven by its potential role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and anticancer agents. Researchers are increasingly exploring its derivatives for their neuroprotective and anti-inflammatory properties, aligning with current trends in precision medicine and personalized healthcare. Its unique structure also makes it a candidate for organic electronics and photovoltaic materials, addressing the demand for sustainable energy solutions.

From a synthetic perspective, CAS No. 4651-91-6 is valued for its reactivity in multicomponent reactions (MCRs) and catalyzed cyclizations. These methods are pivotal in green chemistry, as they reduce waste and improve efficiency—a topic of high relevance in modern chemical research. The compound's benzothiophene core is also a key motif in fluorescent probes, which are widely used in bioimaging and diagnostics, reflecting the intersection of chemistry and biotechnology.

In the context of SEO optimization, users frequently search for terms like "benzothiophene derivatives uses," "2-amino-THT-carbonitrile synthesis," and "CAS 4651-91-6 applications." These queries highlight the demand for practical insights into the compound's utility. Additionally, questions such as "How is 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile used in drug development?" or "What are the safety precautions for handling this compound?" underscore the need for clear, authoritative content.

The physicochemical properties of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile, including its solubility, melting point, and stability, are critical for researchers optimizing reaction conditions. Recent studies have focused on its crystal structure and hydrogen bonding patterns, which influence its behavior in solid-state applications. These findings are particularly relevant for crystallography enthusiasts and materials scientists.

As the scientific community prioritizes sustainable synthesis, CAS No. 4651-91-6 has emerged as a model substrate for catalyst-free reactions and solvent-free methodologies. This aligns with broader industrial shifts toward eco-friendly processes, a topic frequently discussed in green chemistry forums and academic conferences. The compound's adaptability to microwave-assisted synthesis further enhances its appeal, offering time and energy savings.

In summary, 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile (CAS No. 4651-91-6) is a multifaceted compound with expanding applications in pharmaceuticals, materials science, and green chemistry. Its structural features and reactivity profile continue to inspire innovation, making it a subject of enduring interest for researchers and industry professionals alike.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:4651-91-6)2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
A827059
Purity:99%
Quantity:100g
Price ($):316.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:4651-91-6)2-AMINO-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBONITRILE
sfd7682
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email